2,4-dimethoxy-N-(2-(6-oxopyridazin-1(6H)-yl)ethyl)benzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2,4-dimethoxy-N-(2-(6-oxopyridazin-1(6H)-yl)ethyl)benzenesulfonamide, also known as KU-55933, is a chemical compound that has been extensively studied for its potential use in cancer treatment. It belongs to the class of benzene sulfonamide derivatives and is a potent inhibitor of the protein kinase ATM (ataxia-telangiectasia mutated).
Scientific Research Applications
Synthesis and Antimicrobial Activity
- Research on related sulfonamide compounds demonstrates their antimicrobial activity against various bacteria and fungi. A study synthesized compounds with similar structural features, showcasing their potential in antimicrobial applications (Sarvaiya, Gulati, & Patel, 2019).
Antitumor Activity
- Novel derivatives of benzenesulfonamide, including those structurally similar to the specified compound, have shown promising antitumor activity. For instance, certain synthesized compounds displayed significant activity against cancer cell lines, suggesting their potential as leads for new anticancer agents (Rathish et al., 2012).
Enzyme Inhibition and Molecular Docking
- Compounds related to the specified chemical have been studied for their enzyme inhibition potential, including against AChE and BChE enzymes. Molecular docking studies help understand their binding modes and potential biological applications (Kausar et al., 2019).
Applications in Polymerization and Material Science
- Research into sulfonamide compounds extends into materials science, including their use in the polymerization of ethylene and acrylates, indicating their versatility beyond biomedical applications (Vela et al., 2007).
Carbonic Anhydrase Inhibition
- Sulfonamide-based compounds, including those with similar structures, have been explored for their inhibitory activity against carbonic anhydrase isozymes, relevant for managing conditions like glaucoma and edema (Garaj et al., 2005).
properties
IUPAC Name |
2,4-dimethoxy-N-[2-(6-oxopyridazin-1-yl)ethyl]benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17N3O5S/c1-21-11-5-6-13(12(10-11)22-2)23(19,20)16-8-9-17-14(18)4-3-7-15-17/h3-7,10,16H,8-9H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SXDNIXSULVURBI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)S(=O)(=O)NCCN2C(=O)C=CC=N2)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17N3O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
339.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.